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Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091

For Immediate Release

[City, State] — [Date] — Ensuring the safe and compliant disposal of laboratory chemicals is
paramount for the protection of personnel and the environment. This document provides
essential, step-by-step guidance for the proper disposal of 4-Oxoheptanoic acid (CAS No.
924-97-0), tailored for researchers, scientists, and drug development professionals. Adherence
to these procedures is critical for maintaining a safe laboratory environment and complying with
regulatory standards.

4-Oxoheptanoic acid, a keto-carboxylic acid, must be treated as hazardous waste due to its
potential for irritation and other health effects. Improper disposal can lead to environmental
contamination and potential legal liabilities. The following procedures are based on established
safety protocols and regulatory guidelines.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 4-Oxoheptanoic acid with
appropriate personal protective equipment (PPE). Based on its hazard profile, which includes
skin, eye, and respiratory irritation, the following PPE is mandatory:

e Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves, such as nitrile rubber.
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» Body Protection: A laboratory coat.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 4-Oxoheptanoic acid are
summarized in the table below.

Property Value

CAS Number 924-97-0
Molecular Formula C7H1203
Molecular Weight 144.17 g/mol

H315: Causes skin irritation.[1] H319: Causes
Hazard Statements serious eye irritation.[1] H335: May cause

respiratory irritation.[1]

Signal Word Warning[1]

Step-by-Step Disposal Protocol

The disposal of 4-Oxoheptanoic acid must be managed through a licensed hazardous waste
disposal service. Under no circumstances should this chemical be disposed of down the drain
or in regular solid waste.

1. Waste ldentification and Classification:

o Treat all unused 4-Oxoheptanoic acid and any materials contaminated with it (e.g., weigh
boats, pipette tips, spill cleanup materials) as hazardous waste.

e Due to its acidic nature and irritant properties, it should be classified as a hazardous
chemical waste. While specific EPA waste codes may vary by jurisdiction and formulation, a
corrosive characteristic (D002) may be applicable, especially for solutions with a low pH.[2]

[3]14]

2. Waste Segregation and Collection:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1336091?utm_src=pdf-body
https://fluorochem.co.uk/product/F207270/
https://fluorochem.co.uk/product/F207270/
https://fluorochem.co.uk/product/F207270/
https://fluorochem.co.uk/product/F207270/
https://www.benchchem.com/product/b1336091?utm_src=pdf-body
https://www.benchchem.com/product/b1336091?utm_src=pdf-body
https://datasheets.scbt.com/sc-233640.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://my.alfred.edu/environmental-health-safety/epa-hazardous-waste-codes.cfm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Collect waste 4-Oxoheptanoic acid in a dedicated, clearly labeled, and chemically
compatible container. High-density polyethylene (HDPE) containers are generally suitable.

» Do not mix 4-Oxoheptanoic acid waste with other chemical waste streams unless
compatibility has been verified to avoid potentially hazardous reactions. Specifically,
segregate it from bases, strong oxidizing agents, and reducing agents.

3. Container Labeling:

o The waste container must be clearly and accurately labeled. The label should include:

e The words "Hazardous Waste."

e The full chemical name: "4-Oxoheptanoic Acid."

e The CAS Number: "924-97-0."

e An accurate list of all components and their approximate concentrations if it is a mixture.
e The relevant hazard pictograms (e.g., GHSO7 for irritant).[1]

e The accumulation start date.

4. \Waste Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area.
e This area should be well-ventilated, secure, and away from general laboratory traffic.
e Ensure secondary containment is in place to capture any potential leaks or spills.

5. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

¢ Provide the contractor with a complete and accurate description of the waste, including a
copy of the Safety Data Sheet (SDS) if available.

o Follow all institutional and regulatory procedures for waste manifest and handover.

Experimental Workflow Visualization

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 4-Oxoheptanoic acid.
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4-Oxoheptanoic Acid Disposal Workflow

Start: 4-Oxoheptanoic Acid Waste Generated

A 4

Is the waste contaminated with other chemicals?

Consult chemical compatibility chart before mixing

Collect in a dedicated, labeled hazardous waste container (HDPE)

Segregate and collect in a separate, labeled hazardous waste container

Store container in designated, secure waste accumulation area with secondary containment

Contact Environmental Health & Safety (EHS) for pickup

Provide waste manifest and documentation to EHS/Contractor

End: Proper Disposal by Licensed Contractor

Click to download full resolution via product page
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Caption: A flowchart outlining the procedural steps for the safe disposal of 4-Oxoheptanoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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